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Compound of Interest

Compound Name: Brassicanal B

Cat. No.: B15417723

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data available for
Brassicanal B, a significant phytoalexin found in plants of the Brassica genus. The information
compiled herein is intended for researchers, scientists, and professionals in the field of drug
development and natural product chemistry, offering a centralized resource for the key
analytical data and methodologies associated with this compound.

Introduction to Brassicanal B

Brassicanal B is a sulfur-containing indole phytoalexin, a class of antimicrobial secondary
metabolites produced by plants in response to pathogen attack. The unique structural features
of Brassicanal B and its potential biological activities have made it a subject of interest in the
study of plant defense mechanisms and as a potential lead compound in pharmaceutical
research. Accurate and detailed spectroscopic data is crucial for its identification,
characterization, and further investigation.

Spectroscopic Data

The following tables summarize the key Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS) data for Brassicanal B, based on available scientific literature. This data is
essential for the structural elucidation and verification of the compound.

'H NMR Spectroscopic Data
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Table 1: *H NMR (Proton Nuclear Magnetic Resonance) Data for Brassicanal B

Chemical Shift () o Coupling Constant .
Multiplicity Assignment

ppm (J) Hz

10.08 s H-11 (CHO)

8.43 brs H-1 (NH)

7.82 d 7.8 H-4

7.42 d 7.8 H-7

7.21 t 7.8 H-6

7.16 t 7.8 H-5

4.49 t 5.4 H-10 (CH-2)

3.44 t 5.4 H-9 (CHz2)

Solvent: CDCl3

13C NMR Spectroscopic Data

Table 2: 13C NMR (Carbon-13 Nuclear Magnetic Resonance) Data for Brassicanal B
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Chemical Shift (8) ppm Assignment
184.8 C-11 (CHO)
136.4 C-8

127.8 C-7a

123.0 C-6

121.7 C-5

120.1 C-4

111.3 C-7

110.1 C-3a

109.8 C-3

47.9 C-2 (S-C-S)
44.9 C-10 (CH2)
24.1 C-9 (CHz)

Solvent: CDCl3

Mass Spectrometry Data

Table 3: Mass Spectrometry (MS) Data for Brassicanal B
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Technique lon (m/z) Relative Intensity Assighment
[M]* (Calculated for

HR-EIMS 251.0184 Ci12H10N20S2:
251.0184)

EIMS 251 100% Molecular lon (M*)

EIMS 222 [M - CHOJ*

EIMS 146 [Indole-CH2-S]*

EIMS 130 [Indole-CH2]*

Experimental Protocols

The spectroscopic data presented above are typically acquired through a series of

standardized experimental procedures. The following outlines the general methodologies

employed for the isolation and analysis of Brassicanal B.

Isolation of Brassicanal B

« Elicitation: Phytoalexin production is induced in Brassica species (e.g., Chinese cabbage,
Brassica campestris) by inoculation with a pathogen, such as a bacterial or fungal species.

» Extraction: The infected plant material is harvested and extracted with an organic solvent,

typically methanol or ethanol.

 Purification: The crude extract is subjected to a series of chromatographic techniques,

including solvent partitioning and column chromatography (e.g., silica gel, Sephadex), to

isolate the individual phytoalexins. High-performance liquid chromatography (HPLC) is often

used for the final purification of Brassicanal B.

NMR Spectroscopy

o Sample Preparation: A purified sample of Brassicanal B (typically 1-5 mg) is dissolved in a
deuterated solvent (e.g., chloroform-d, CDCIs) in a standard 5 mm NMR tube.
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» Data Acquisition: *H and *3C NMR spectra are recorded on a high-field NMR spectrometer
(e.g., 400 MHz or higher). Standard pulse sequences are used for one-dimensional (*H, 13C)
and two-dimensional (COSY, HSQC, HMBC) experiments to establish the complete structure
and assignments.

o Data Processing: The acquired free induction decays (FIDs) are Fourier transformed, phase-
corrected, and baseline-corrected to obtain the final NMR spectra.

Mass Spectrometry

o Sample Introduction: The purified compound is introduced into the mass spectrometer, often
via a direct insertion probe for solid samples or coupled to a gas chromatograph (GC-MS) or
liquid chromatograph (LC-MS) for mixture analysis.

« lonization: Electron ionization (El) is a common method for generating the molecular ion and
characteristic fragment ions of Brassicanal B. High-resolution mass spectrometry (HRMS) is
used to determine the exact mass and elemental composition.

e Analysis: The mass analyzer separates the ions based on their mass-to-charge ratio (m/z),
and a detector records the abundance of each ion, generating a mass spectrum.

Workflow Diagram

The following diagram illustrates the general workflow for the isolation and spectroscopic
analysis of Brassicanal B.
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¢ To cite this document: BenchChem. [Spectroscopic Profile of Brassicanal B: A Technical
Overview for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15417723#spectroscopic-data-for-brassicanal-b-nmr-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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